Cas no 88681-07-6 (2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-(phenylmethyl)phenyl]-)

• Product Name: 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-(phenylmethyl)phenyl]-
• CAS No: 88681-07-6
• MF: C₂₃H₂₀O₂
• MW: 328.403706550598
• CID: 624825
• PubChem ID: 71319495
• Update Time: 2025-04-19

2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-(phenylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-(phenylmethyl)phenyl]-
• 1-(4-benzylphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 88681-07-6
• DTXSID30749516

• Inchi： 1S/C23H20O2/c1-25-22-14-9-18(10-15-22)11-16-23(24)21-12-7-20(8-13-21)17-19-5-3-2-4-6-19/h2-16H,17H2,1H3
• InChI Key： DNMLLFBESKFNQR-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)OC)C1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.146329876g/mol
• Monoisotopic Mass: 328.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų